![molecular formula C24H27N3O3 B6089460 N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide](/img/structure/B6089460.png)
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial membrane protein that is involved in various physiological and pathological processes, including neuroinflammation, oxidative stress, and apoptosis. DPA-714 has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative disorders, cancer, and inflammation.
Mechanism of Action
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide binds selectively to TSPO, which is upregulated in activated microglia and astrocytes in response to neuroinflammatory stimuli. TSPO activation leads to the production of neurosteroids, which have anti-inflammatory, neuroprotective, and neuroregenerative effects. This compound has been shown to reduce neuroinflammation, oxidative stress, and apoptosis in various animal models of neurodegenerative disorders and other diseases.
Biochemical and physiological effects:
This compound has been shown to modulate various biochemical and physiological processes, including the expression of inflammatory cytokines, oxidative stress markers, and apoptotic proteins. It has also been shown to increase neurosteroid production, which has neuroprotective and neuroregenerative effects. This compound has been shown to improve cognitive function, reduce neuroinflammation, and prevent neuronal loss in various animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide is a valuable tool for the diagnosis and monitoring of neuroinflammatory and neurodegenerative diseases, as well as for the study of TSPO function and regulation. It has high selectivity and affinity for TSPO, and can be easily labeled with PET isotopes for imaging studies. However, this compound has some limitations, including its high lipophilicity, which can affect its distribution and pharmacokinetics, and its potential off-target effects, which can interfere with its specificity and accuracy.
Future Directions
There are several future directions for the research and development of N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide and related compounds. These include the optimization of its pharmacokinetics and biodistribution, the development of more selective and specific ligands for TSPO, the investigation of its potential therapeutic effects in various diseases, and the exploration of its mechanism of action and downstream signaling pathways. This compound and related compounds have the potential to revolutionize the diagnosis, treatment, and prevention of neuroinflammatory and neurodegenerative disorders, as well as other diseases.
Synthesis Methods
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide can be synthesized through a multi-step process involving the reaction of 1-naphthoic acid with 2-(3,5-dimethyl-4-isoxazolyl)acetyl chloride, followed by the reaction with 3-(piperidin-1-yl)propan-1-amine. The final product is obtained through purification and crystallization steps.
Scientific Research Applications
N-({1-[2-(3,5-dimethyl-4-isoxazolyl)acetyl]-3-piperidinyl}methyl)-1-naphthamide has been widely used as a PET imaging agent for the detection of TSPO expression in various animal models and human subjects. It has been shown to be a valuable tool for the diagnosis and monitoring of neuroinflammatory and neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In addition, this compound has been studied for its potential therapeutic effects in various preclinical models of neuroinflammation, cancer, and other diseases.
properties
IUPAC Name |
N-[[1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]piperidin-3-yl]methyl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c1-16-22(17(2)30-26-16)13-23(28)27-12-6-7-18(15-27)14-25-24(29)21-11-5-9-19-8-3-4-10-20(19)21/h3-5,8-11,18H,6-7,12-15H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVZXYSRZWFGTIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCCC(C2)CNC(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.